Cas no 40861-29-8 (Carbonic acid, ammoniumzinc salt (2:2:1))

• Product Name: Carbonic acid, ammoniumzinc salt (2:2:1)
• CAS No: 40861-29-8
• MF: C₂H₈N₂O₆Zn
• MW: 221.503717422485
• CID: 329899
• PubChem ID: 12893660
• Update Time: 2025-04-19

Carbonic acid, ammoniumzinc salt (2:2:1) Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, ammoniumzinc salt (2:2:1)
• diammonium zinc biscarbonate
• diazanium,dizinc,tricarbonate
• DTXSID90890856
• Carbonic acid, ammonium zinc salt (2:2:1)
• NS00088364
• 40861-29-8
• zinc ammonium carbonate

• Inchi： 1S/2CH2O3.2H3N.Zn/c2*2-1(3)4;;;/h2*(H2,2,3,4);2*1H3;/q;;;;+2/p-2
• InChI Key： HHICRQHZPBOQPI-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(=O)[O-].[O-]C(=O)[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 345.878
• Monoisotopic Mass: 343.881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Melting Point: 107 deg C (decomp)
• Boiling Point: 333.6°Cat760mmHg
• Flash Point: 169.8°C